3-Phenyl-2-(benzoylamino)propanoic acid 2-(benzoylamino)-3-phenylpropyl ester

• CAS No.: 63631-36-7
• Product Name: 3-Phenyl-2-(benzoylamino)propanoic acid 2-(benzoylamino)-3-phenylpropyl ester
• Molecular Formula: C32H30N2O4
• Molecular Weight: 506.6 g/mol
• IUPAC Name: [(2S)-2-benzamido-3-phenylpropyl] (2S)-2-benzamido-3-phenylpropanoate
• Standard InChI: InChI=1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)33-28(21-24-13-5-1-6-14-24)23-38-32(37)29(22-25-15-7-2-8-16-25)34-31(36)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,35)(H,34,36)/t28-,29-/m0/s1
• Standard InChIKey: CVULDJMCSSACEO-VMPREFPWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](COC(=O)[C@H](CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• SMILES: C1=CC=C(C=C1)CC(COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Canonical SMILES: C1=CC=C(C=C1)CC(COC(=O)C(CC2=CC=CC=C2)NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Description: Asperphenamate is a carboxylic ester resulting from the formal condensation of the carboxy group of N-benzoyl-L-phenylalanine with the hydroxy group of N-benzoyl-L-phenylalaninol. A metabolite found in several Pencillium and Aspergillus species, as well as in plants as a product of endophytic fungi. It has a role as an antineoplastic agent. It is a L-phenylalanine derivative, a member of benzamides and a carboxylic ester. It derives from a N-benzoyl-L-phenylalanine and a N-benzoyl-L-phenylalaninol.
• Synonyms: asperphenamate
• PubChem Compound: 173952
• Last Modified: Nov 11 2021